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Compound of Interest

Compound Name: Shp2-IN-27

Cat. No.: B12363898

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of Shp2-IN-27, a potent allosteric inhibitor of the tyrosine phosphatase SH2. The following
procedures are designed to provide immediate safety and logistical information for researchers,
scientists, and drug development professionals, ensuring compliance with standard laboratory
safety protocols and minimizing environmental impact.

Important Disclaimer: A specific Safety Data Sheet (SDS) for Shp2-IN-27 was not available at
the time of this writing. The following guidance is based on the SDS for a structurally similar
compound, SHP2-IN-9, which targets the same protein. It is highly probable that these
compounds share similar hazard profiles. However, it is imperative to consult your institution's
environmental health and safety (EHS) department for specific disposal requirements.

Hazard Profile and Safety Summary

Shp2-IN-27 and similar compounds are classified with specific hazards that necessitate careful
handling and disposal. The primary hazards are summarized in the table below.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral (Category )
2 H302 Harmful if swallowed.
Acute Aquatic Toxicity ) o
H400 Very toxic to aquatic life.
(Category 1)
Chronic Aquatic Toxicity HA10 Very toxic to aquatic life with
(Category 1) long lasting effects.

Key Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

¢ P330: Rinse mouth.
e P391: Collect spillage.

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols outline the detailed steps for the safe disposal of pure Shp2-IN-27
(solid) and solutions containing the compound.

1. Disposal of Solid (Neat) Shp2-IN-27:

e Personal Protective Equipment (PPE): Before handling the compound, ensure you are
wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
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gloves.

Containerization:

o Carefully collect all solid waste of Shp2-IN-27.

o Place the solid waste into a clearly labeled, sealed container. The label should include:

"Hazardous Waste"

"Shp2-IN-27"

The primary hazard symbols (e.g., harmful, environmentally hazardous).

Date of accumulation.

Waste Segregation: Do not mix Shp2-IN-27 waste with other chemical waste streams unless
explicitly approved by your institution's EHS department.

Storage: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials.

Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's
certified hazardous waste disposal service.

. Disposal of Shp2-IN-27 Solutions (e.g., in DMSO):
PPE: Wear appropriate PPE as described for solid waste.
Collection:

o Collect all liquid waste containing Shp2-IN-27 in a dedicated, leak-proof, and clearly
labeled container.

o The label must include "Hazardous Waste," the name of the compound ("Shp2-IN-27"),
the solvent used (e.g., DMSO), and the approximate concentration.

Avoid Drain Disposal:Under no circumstances should solutions containing Shp2-IN-27 be
disposed of down the drain. This is to prevent the release of this environmentally hazardous
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substance into the aquatic environment.[1]

o Storage: Store the sealed liquid hazardous waste container in a designated and secure area.

» Disposal: Arrange for pickup by your institution's authorized hazardous waste disposal

service.
3. Disposal of Contaminated Labware:

o Sharps: Needles, syringes, or other sharps contaminated with Shp2-IN-27 must be disposed
of in a designated sharps container for hazardous chemical waste.

e Glassware and Plasticware:

o Whenever possible, decontaminate non-disposable glassware by rinsing with an
appropriate solvent (e.g., ethanol or acetone) and collecting the rinsate as hazardous
liquid waste.

o Disposable labware (e.g., pipette tips, microfuge tubes) contaminated with Shp2-IN-27
should be collected in a designated, lined container for solid hazardous waste.

o Personal Protective Equipment (PPE): Used gloves and other disposable PPE contaminated
during the handling of Shp2-IN-27 should be disposed of as solid hazardous chemical
waste.

Mandatory Visualizations

Shp2-IN-27 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Shp2-IN-27 waste.
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Caption: Workflow for the proper segregation and disposal of Shp2-IN-27 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. SHP2-IN-9|MSDS [dcchemicals.com]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Shp2-IN-27].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363898#shp2-in-27-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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